Cas no 600717-88-2 (4,5-Bis[(2-ethylbutyl)sulfanyl]-2H-1,3-dithiole-2-thione)

4,5-Bis[(2-ethylbutyl)sulfanyl]-2H-1,3-dithiole-2-thione structure
600717-88-2 structure
Product Name:4,5-Bis[(2-ethylbutyl)sulfanyl]-2H-1,3-dithiole-2-thione
CAS No:600717-88-2
MF:C15H26S5
MW:366.691937923431
CID:2834571
PubChem ID:71374295
Update Time:2025-04-21

4,5-Bis[(2-ethylbutyl)sulfanyl]-2H-1,3-dithiole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 4,5-Bis[(2-ethylbutyl)sulfanyl]-2H-1,3-dithiole-2-thione
    • 600717-88-2
    • DTXSID20797086
    • Inchi: 1S/C15H26S5/c1-5-11(6-2)9-17-13-14(20-15(16)19-13)18-10-12(7-3)8-4/h11-12H,5-10H2,1-4H3
    • InChI Key: LUVGKOZNIWDVLL-UHFFFAOYSA-N
    • SMILES: S(C1=C(SC(=S)S1)SCC(CC)CC)CC(CC)CC

Computed Properties

  • Exact Mass: 366.06380670Da
  • Monoisotopic Mass: 366.06380670Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 133Ų
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